2-(1-naphthyl)-1,3-diphenylimidazolidine

• IUPAC Name: 2-naphthalen-1-yl-1,3-diphenylimidazolidine
• InChI: InChI=1S/C25H22N2/c1-3-12-21(13-4-1)26-18-19-27(22-14-5-2-6-15-22)25(26)24-17-9-11-20-10-7-8-16-23(20)24/h1-17,25H,18-19H2
• InChI Key: OKPLTDKUAACGKK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(N1C2=CC=CC=C2)C3=CC=CC4=CC=CC=C43)C5=CC=CC=C5
• Molecular Formula: C25H22N2
• Molecular Weight: 350.5 g/mol

Description

2-(1-naphthyl)-1,3-diphenylimidazolidine is a chemical compound that has gained interest in the scientific community for its potential use as a pharmacological agent. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been extensively studied.

Mechanism of Action

The exact mechanism of action of 2-(1-naphthyl)-1,3-diphenylimidazolidine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters and receptors. It has been shown to interact with GABA receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects
In animal models, this compound has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have a low toxicity profile in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-naphthyl)-1,3-diphenylimidazolidine in lab experiments is its potential to exhibit multiple pharmacological activities. This allows for the compound to be studied in a variety of contexts. However, a limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several future directions for the study of 2-(1-naphthyl)-1,3-diphenylimidazolidine. One direction is to further study its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of other neurological disorders, such as epilepsy. Additionally, further studies can be conducted to optimize the synthesis method and improve the solubility of the compound for use in lab experiments.
Conclusion
In conclusion, this compound is a chemical compound that has potential as a pharmacological agent. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the potential of this compound in the treatment of neurological disorders.

Synthesis Methods

2-(1-naphthyl)-1,3-diphenylimidazolidine can be synthesized using a variety of methods. One common method involves the reaction of 1-naphthylamine and benzophenone with formaldehyde and ammonium acetate. Another method involves the reaction of 1-naphthylamine and benzophenone with formaldehyde and ammonium chloride. Both of these methods produce the desired compound in moderate to good yields.

Scientific Research Applications

2-(1-naphthyl)-1,3-diphenylimidazolidine has been studied for its potential use as a pharmacological agent. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory activities in animal models. Additionally, it has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.